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Compound of Interest

Compound Name: ACS-67

Cat. No.: B605159

Zeolitic Imidazolate Frameworks (ZIFs), a subclass of Metal-Organic Frameworks (MOFs),
have garnered significant attention from the scientific community due to their unique properties,
including high porosity, exceptional thermal and chemical stability, and tunable structures.[1][2]
Among the vast family of ZIFs, ZIF-8 (utilizing zinc as the metal node) and ZIF-67 (utilizing
cobalt) are isostructural analogues that are most widely studied for applications ranging from
gas separation and catalysis to drug delivery.[1]

This guide provides an objective comparison of the performance of ZIF-67 and ZIF-8,
supported by experimental data, to assist researchers, scientists, and drug development
professionals in selecting the appropriate material for their specific applications.

Key Structural & Performance Differences

The fundamental difference between ZIF-8 and ZIF-67 lies in the central metal ion—Zinc (Zn2*)
in ZIF-8 and Cobalt (Co?*) in ZIF-67—which are coordinated with 2-methylimidazole linkers.
This single atomic substitution leads to significant variations in their electronic structure, bond
strength, and framework flexibility, thereby influencing their overall performance.[3][4] ZIF-67
generally exhibits a more rigid framework and a slightly smaller pore aperture compared to the
more flexible ZIF-8.[4][5]
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Caption: Core differences between ZIF-8 and ZIF-67.

Physicochemical Properties
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A summary of the key physicochemical properties of ZIF-8 and ZIF-67 is presented below.

While their surface areas and pore volumes are very similar, their thermal stability and

electronic properties differ significantly.

Property ZIF-8 ZIF-67 Reference(s)
BET Surface Area

1716.7 - 1970 1700 - 1730.5 [2][6]
(m?/g)
Total Pore Volume

~0.65 ~0.65 [6]
(cm3/g)
Average Pore

. ~1.7 ~1.6 [6]

Diameter (nm)
Decomposition

~550 °C ~460 °C 21171
Temperature
Band Gap (eV) ~5.0 ~2.01-3.27 [8]19]

Chemical Stability

Stable in boiling water

and organic solvents

Stable in water and
. [21[10][11]
organic solvents

Performance in Key Applications
Gas Separation

In gas separation applications, particularly for CO2 capture, ZIFs are often incorporated into

polymer membranes to create Mixed Matrix Membranes (MMMs). ZIF-67's stiffer framework

and smaller pore aperture generally lead to higher selectivity, while ZIF-8's flexibility can

contribute to higher permeability.

© 2025 BenchChem. All rights reserved.

3/12 Tech Support


https://www.mdpi.com/2073-4344/13/1/155
https://www.researchgate.net/publication/309562553_Characterization_and_properties_of_ZnCo_zeolitic_imidazolate_frameworks_vs_ZIF-8_and_ZIF-67
https://www.researchgate.net/publication/309562553_Characterization_and_properties_of_ZnCo_zeolitic_imidazolate_frameworks_vs_ZIF-8_and_ZIF-67
https://www.researchgate.net/publication/309562553_Characterization_and_properties_of_ZnCo_zeolitic_imidazolate_frameworks_vs_ZIF-8_and_ZIF-67
https://www.mdpi.com/2073-4344/13/1/155
https://www.researchgate.net/figure/Thermogravimetric-analysis-of-the-pristine-MOFs-ZIF-8-ZIF-67-and-the-hollow-materials_fig13_292208296
https://pmc.ncbi.nlm.nih.gov/articles/PMC8637596/
https://jaoc.samipubco.com/article_182740_fd5c7df91339aebfa4b2d8b2efc23100.pdf
https://www.mdpi.com/2073-4344/13/1/155
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.891549/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC1502432/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check

Availability & Pricing

Performanc Pristine Pebax® / Pebax® / o Reference(s
) Conditions

e Metric Pebax® ZIF-8 ZIF-67 )

CO2

Permeability 70 130 (+85%) 162 (+130%) 35°C, 11 bar [12]

(Barrer)

CO2/N2 ldeal _
o - Lower Higher 35°C,11bar [12]

Selectivity

CO2/CHa

Ideal - Lower Higher 35°C,11bar [12]

Selectivity

C2H4/C2He

e up to 9.4

Diffusivity - <3 ] - [4]
o (Simulated)

Selectivity

Catalysis

The cobalt centers in ZIF-67 are often more catalytically active than the zinc centers in ZIF-8

for certain reactions. This is evident in both hydrogenation and photocatalytic applications.
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o Performanc o Reference(s
Application . Pt@ZIF-8 Pt@ZIF-67 Conditions
e Metric
Crotonaldehy
de
) TOF (h™2) 7.5 188.3 - [13]
Hydrogenatio
n
Crotonaldehy
de Crotyl Alcohol _
) o Not Detected High - [13]
Hydrogenatio  Selectivity
n
Photocatalyti )
H: Rate Simulated
c H2 Low Low ) [14]
) (Mmol/g-h) Sunlight
Generation
Photocatalyti
RBBR Dye ~50% ~40% Dark, 120
c Dye : : : [15]
) Removal (Adsorption) (Adsorption) min
Degradation
Photocatalyti RBBR Dye )
>50% >50% Simulated
c Dye Removal (Fe- ] ] [8]
) improvement improvement Sunlight
Degradation exchanged)

Adsorption of Pollutants

Both ZIFs are effective adsorbents for removing contaminants from aqueous solutions due to
their high surface area. Fe-modified ZIF-67 has shown slightly superior performance in the
removal of malachite green.

Adsorption o
Adsorbent . Removal Efficiency Reference(s)
Capacity (mg g—2)
Fe-ZIF-8 495 90% [16]
Fe-ZIF-67 552 95% [16]
Drug Delivery
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The pH-sensitive nature of the Zn-N bond makes ZIF-8 an excellent candidate for controlled
drug release in the acidic microenvironments of tumors. Both frameworks demonstrate high
drug loading capacities.

Drug ZIF-8 Loading ZIF-67 Loading Reference(s)
(wt%) (wt%)
Valproate ~8.5 ~2.5 [17]
Gabapentin ~7.0 ~6.0 [17]
Levetiracetam ~6.5 ~5.0 [17]
Phenytoin ~3.0 ~2.0 [17]
Oridonin 26.78 - [17]
Energy Storage

Recent studies have explored the use of ZIF-8 and ZIF-67 as electrode materials for
supercapacitors, demonstrating promising capacitive performance.

Specific Energy
. . ] Current
Material Capacitance Density . Reference(s)
Density
(Flg) (Whlkg)
ZIF-8 276.91 ~8.0 2.0A/g [9]
ZIF-67 276.91 ~8.0 2.0 Alg [9]

Experimental Protocols & Methodologies
Synthesis of ZIFs

Caption: General workflow for the synthesis of ZIF-8 and ZIF-67.

Protocol 1: Synthesis of ZIF-8 (Aqueous Solution Method)[18]

e Solution A Preparation: Dissolve 1.188 g of Zinc Nitrate Hexahydrate (Zn(NOs3)2:6H20) in 6
mL of deionized (DI) water.
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» Solution B Preparation: Dissolve 0.656 g of 2-methylimidazole and 7.52 g of ammonium
hydroxide in a separate container.

e Mixing: Add Solution A to Solution B at room temperature with magnetic stirring.
e Reaction: Continue stirring the resulting milky solution for 1 hour at room temperature.
o Separation: Collect the ZIF-8 product by centrifugation at 4000 rpm for 10 minutes.

e Washing: Wash the product by resuspending it in 60 mL of DI water with vigorous stirring,
followed by centrifugation.

Drying: Dry the collected white powder in an electric oven at 60 °C for 12 hours.
Protocol 2: Synthesis of ZIF-67 (Methanol Solvent Method)[19]
e Solution A Preparation: Dissolve 0.8 M of 2-Methylimidazole in 50 mL of methanol.

e Solution B Preparation: Dissolve 0.1 M of Cobalt Nitrate Hexahydrate (Co(NOs)2-:6H20) in 50
mL of methanol.

e Mixing: Combine Solution A and Solution B drop-by-drop while stirring vigorously at 25 °C for
1 hour.

e Reaction: Continue stirring the mixture for 24 hours.
o Separation: Collect the ZIF-67 product by centrifugation at 6000 rpm for 20 minutes.
e Washing: Wash the product three times with water and methanol.

e Drying: Dry the collected powder in a vacuum oven at 50 °C for 24 hours.

Performance Evaluation Protocols

Gas Permeation Testing for Mixed Matrix Membranes (MMMs) The performance of ZIF/polymer
MMMs is evaluated by measuring the permeability of single gases (e.g., COz, N2, CHa4) at a
constant temperature and pressure (e.g., 35 °C and 11 bar).[12] The permeability (P) is
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calculated, and the ideal selectivity (a) for a gas pair (A/B) is determined as the ratio of their
individual permeabilities (Pa / Pe).

Photocatalytic Degradation of Dyes The photocatalytic activity is assessed by measuring the
degradation of a model dye, such as Remazol Brilliant Blue R (RBBR), in an aqueous solution.

o A known amount of ZIF catalyst (e.g., 50 mg) is added to a dye solution of a specific
concentration (e.g., 20 mg dm=3).[15]

e The suspension is stirred in the dark to reach adsorption-desorption equilibrium.
e The mixture is then irradiated using a light source (e.g., simulated sunlight).

o Aliquots are taken at regular intervals, centrifuged to remove the catalyst, and the dye
concentration is measured using a UV-Vis spectrophotometer.[20]

o The degradation efficiency is calculated based on the change in absorbance over time.[20]
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Photocatalytic Mechanism
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Caption: Simplified photocatalytic degradation process using ZIFs.

Conclusion

Both ZIF-67 and ZIF-8 are highly versatile materials with exceptional properties, but the choice
between them depends heavily on the target application.
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e ZIF-67 is often the superior choice for catalysis due to the higher intrinsic activity of its cobalt
centers. Its more rigid framework also provides enhanced selectivity in gas separation,
making it ideal for applications where purity is paramount.[12][13]

o ZIF-8 demonstrates excellent thermal stability and is particularly well-suited for pH-
responsive drug delivery due to the acid-labile nature of its Zn-N bonds.[2][21] In gas
separation, it can offer higher permeability where high throughput is desired.[12]

Ultimately, the isostructural nature of these two frameworks provides a unique platform for
researchers to study the direct influence of the metal node on material performance, paving the
way for the rational design of next-generation porous materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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